Cas no 886494-21-9 (2-Hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole)

• Product Name: 2-Hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole
• CAS No: 886494-21-9
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 872066
• Update Time: 2025-06-25

2-Hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHOXYPHENYL)-5-METHYL-2(3H)-THIAZOLONE HYDRAZONE
• 2-Hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole
• STK913970
• [4-(4-Methoxyphenyl)-5-methylthiazol-2-yl]hydrazine
• [4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-yl]-hydrazine
• 2-hydrazinyl-4-(4-methoxyphenyl)-5-methyl-1,3-thiazole

• Inchi： 1S/C11H13N3OS/c1-7-10(13-11(14-12)16-7)8-3-5-9(15-2)6-4-8/h3-6H,12H2,1-2H3,(H,13,14)
• InChI Key： QQDCHHRILDEBJW-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC(=C1C)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Topological Polar Surface Area: 88.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-Hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole

2-Hydrazinyl-4-(4-Methoxyphenyl)-5-Methylthiazole: A Comprehensive Overview

2-Hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole (CAS No. 886494-21-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This thiazole derivative is characterized by its unique structural features, which include a hydrazinyl group, a methoxyphenyl substituent, and a methyl group. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The hydrazinyl group is known for its ability to form stable complexes with various metal ions, making it a valuable moiety in the design of metal-based drugs. Additionally, the presence of the methoxyphenyl substituent enhances the compound's lipophilicity and bioavailability, which are crucial for effective drug delivery. The methylthiazole core provides structural rigidity and contributes to the compound's overall stability and biological activity.

Recent studies have explored the potential of 2-hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole in various therapeutic areas. One notable application is its use as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its antitumor properties, 2-hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for developing it as an oral medication. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In the realm of drug discovery, 2-hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole serves as a valuable scaffold for the development of novel therapeutics. Its modular structure allows for easy modification through synthetic chemistry techniques, enabling researchers to fine-tune its biological properties and optimize its therapeutic potential. For instance, substituting different functional groups on the thiazole ring or modifying the hydrazinyl moiety can lead to compounds with enhanced potency and selectivity.

The synthesis of 2-hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole has been well-documented in the literature. A common approach involves the reaction of 2-chloroacetyl chloride with 4-methoxyaniline to form an intermediate, followed by cyclization with hydrazine to yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In conclusion, 2-hydrazinyl-4-(4-methoxyphenyl)-5-methylthiazole (CAS No. 886494-21-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern drug discovery efforts.